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Compound of Interest

Compound Name: Cyclohexanecarboxylic acid

Cat. No.: B165962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of cyclohexanecarboxylic acid (CeH1:COOH). The information is compiled from various
scientific sources to offer a detailed resource for professionals in research, science, and drug
development. This document summarizes key quantitative data in structured tables, outlines
detailed experimental protocols for major analytical techniques, and includes visualizations of
experimental workflows.

Core Thermodynamic Data

The thermodynamic properties of cyclohexanecarboxylic acid are crucial for understanding
its behavior in various chemical and biological systems. These properties govern its stability,
reactivity, and phase transitions, which are fundamental parameters in process design, safety
analysis, and formulation development.

Table 1: Key Thermodynamic Properties of
Cyclohexanecarboxylic Acid
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Property Value Units Source

Molecular Formula C7H120:2 - --INVALID-LINK--
Molecular Weight 128.17 g/mol --INVALID-LINK--
Melting Point 304.15 (31 °C) K --INVALID-LINK--
Boiling Point 505.15 (232 °C) K --INVALID-LINK--

Standard Solid

Enthalpy of
) -3883.7 £ 0.3 kJ/mol --INVALID-LINK--
Combustion
(AcH°solid)
Enthalpy of Fusion
9.2 kJ/mol --INVALID-LINK--

(AfusH)

Note: The standard solid enthalpy of combustion corresponds to the reaction: C7H1202(s) +
902(g) —» 7C0O2(g) + 6H20(I)

Experimental Protocols

The determination of thermodynamic properties relies on precise and accurate experimental
techniques. The following sections detail the methodologies for two key experimental
procedures used to obtain the data presented above.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of solid cyclohexanecarboxylic acid is determined
using a bomb calorimeter. This technique measures the heat released when a substance is
completely burned in a constant-volume container.

Experimental Workflow:
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Bomb Calorimetry Experimental Workflow

Detailed Methodology:

Sample Preparation: A known mass of high-purity cyclohexanecarboxylic acid is pressed
into a pellet.

o Calorimeter Setup: The pellet is placed in a sample holder within a high-pressure stainless
steel container, known as the "bomb." A fine ignition wire is positioned in contact with the
sample. The bomb is then sealed and pressurized with pure oxygen to approximately 30
atm. The sealed bomb is submerged in a known quantity of water in an insulated container
(the calorimeter).

o Measurement: The initial temperature of the water is recorded. The sample is then ignited by
passing an electric current through the ignition wire. The combustion reaction releases heat,
which is transferred to the bomb and the surrounding water, causing a temperature rise. The
temperature of the water is monitored and recorded until it reaches a maximum and begins
to cool.

o Data Analysis: The heat released by the combustion (q) is calculated from the temperature
change, the heat capacity of the calorimeter system (determined by calibrating with a
substance of known enthalpy of combustion, such as benzoic acid), and corrections for the
heat of ignition and any side reactions (e.g., formation of nitric acid from residual nitrogen).
The standard enthalpy of combustion (AcH°solid) is then calculated from the heat released
and the molar mass of the sample.

Determination of Heat Capacity and Entropy using
Adiabatic Calorimetry
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Adiabatic calorimetry is a technique used to measure the heat capacity of a substance as a
function of temperature. By integrating the heat capacity data from near absolute zero, the
standard molar entropy can be determined. While specific experimental data for the heat
capacity and entropy of cyclohexanecarboxylic acid is not readily available in the searched
literature, the methodology described for its derivatives is applicable.

Experimental Workflow:
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¢ To cite this document: BenchChem. [An In-Depth Technical Guide on the Thermodynamic
Properties of Cyclohexanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165962#thermodynamic-properties-of-
cyclohexanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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